![molecular formula C20H14F3N7O B214887 4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide](/img/structure/B214887.png)
4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide is a chemical compound that belongs to the class of tetraazoles. It is a potent and selective inhibitor of the protein kinase, which has been studied for its potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide involves the inhibition of protein kinases, which are enzymes that phosphorylate proteins and regulate various cellular processes. By inhibiting protein kinases, this compound can interfere with the growth and survival of cancer cells and modulate the immune response in inflammatory and autoimmune disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. It has been shown to be effective in inhibiting the growth of various cancer cell lines and reducing inflammation in animal models of autoimmune disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide in lab experiments include its potency and selectivity as a protein kinase inhibitor, which makes it a valuable tool for studying the role of protein kinases in various cellular processes. However, its limitations include its potential toxicity and off-target effects, which require careful optimization of experimental conditions.
Future Directions
The future directions for research on 4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide include the development of more selective and potent inhibitors of protein kinases, the identification of novel targets for protein kinase inhibition, and the optimization of experimental conditions for studying the role of protein kinases in various diseases. Additionally, the potential use of this compound as a therapeutic agent for cancer and autoimmune disorders warrants further investigation.
Synthesis Methods
The synthesis of 4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide involves the reaction of 4-(trifluoromethyl)-2-pyrimidinylamine with 5-bromo-1-(4-methylphenyl)-1H-tetrazole in the presence of a palladium catalyst. The resulting intermediate is then reacted with 4-aminobenzamide to obtain the final product.
Scientific Research Applications
4-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth, differentiation, and survival.
properties
Molecular Formula |
C20H14F3N7O |
---|---|
Molecular Weight |
425.4 g/mol |
IUPAC Name |
4-[5-[1-(4-methylphenyl)tetrazol-5-yl]-4-(trifluoromethyl)pyrimidin-2-yl]benzamide |
InChI |
InChI=1S/C20H14F3N7O/c1-11-2-8-14(9-3-11)30-19(27-28-29-30)15-10-25-18(26-16(15)20(21,22)23)13-6-4-12(5-7-13)17(24)31/h2-10H,1H3,(H2,24,31) |
InChI Key |
JONUOZXPUNWDJI-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC=C(C=C4)C(=O)N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC=C(C=C4)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.